![molecular formula C15H17ClN2O2S B4847621 N-[1-(5-chloro-2-thienyl)ethyl]-N'-(4-ethoxyphenyl)urea](/img/structure/B4847621.png)
N-[1-(5-chloro-2-thienyl)ethyl]-N'-(4-ethoxyphenyl)urea
Overview
Description
N-[1-(5-chloro-2-thienyl)ethyl]-N'-(4-ethoxyphenyl)urea, also known as S-Metolachlor, is a herbicide widely used in agriculture to control weeds. It belongs to the chloroacetanilide family of herbicides and is widely used in corn, soybean, cotton, and other crops. S-Metolachlor is known for its selective control of grasses and some broadleaf weeds, making it an essential tool for farmers to protect their crops.
Mechanism of Action
N-[1-(5-chloro-2-thienyl)ethyl]-N'-(4-ethoxyphenyl)urear works by inhibiting the growth of weeds by disrupting the biosynthesis of lipids in the plant. It specifically targets the elongation of fatty acids, which is essential for the growth and development of the plant.
Biochemical and Physiological Effects:
N-[1-(5-chloro-2-thienyl)ethyl]-N'-(4-ethoxyphenyl)urear has been shown to have minimal toxicity to humans and animals, but it can have harmful effects on non-target plants. It can inhibit the germination of some plant species and can cause stunting and chlorosis in others.
Advantages and Limitations for Lab Experiments
N-[1-(5-chloro-2-thienyl)ethyl]-N'-(4-ethoxyphenyl)urear is widely used in laboratory experiments to study the effects of herbicides on plants. Its selective control of grasses and broadleaf weeds makes it an ideal tool for researchers to study the impact of herbicides on different plant species. However, its potential to leach into groundwater and its impact on non-target plants can limit its use in certain experiments.
Future Directions
1. Development of new herbicides with improved efficacy and lower environmental impact.
2. Study of the impact of N-[1-(5-chloro-2-thienyl)ethyl]-N'-(4-ethoxyphenyl)urear on soil microbial communities.
3. Investigation of the potential of N-[1-(5-chloro-2-thienyl)ethyl]-N'-(4-ethoxyphenyl)urear to leach into groundwater and its impact on water quality.
4. Development of new methods to reduce the amount of N-[1-(5-chloro-2-thienyl)ethyl]-N'-(4-ethoxyphenyl)urear used in agriculture.
5. Study of the impact of N-[1-(5-chloro-2-thienyl)ethyl]-N'-(4-ethoxyphenyl)urear on non-target plant species and the development of new herbicides with improved selectivity.
Scientific Research Applications
N-[1-(5-chloro-2-thienyl)ethyl]-N'-(4-ethoxyphenyl)urear has been extensively studied for its herbicidal properties and its impact on the environment. Numerous studies have been conducted to evaluate its efficacy in controlling weeds, its impact on non-target plants, and its potential to leach into groundwater.
properties
IUPAC Name |
1-[1-(5-chlorothiophen-2-yl)ethyl]-3-(4-ethoxyphenyl)urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17ClN2O2S/c1-3-20-12-6-4-11(5-7-12)18-15(19)17-10(2)13-8-9-14(16)21-13/h4-10H,3H2,1-2H3,(H2,17,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JUEBJBMTRJVGNL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)NC(C)C2=CC=C(S2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17ClN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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